
Sulfoacetic Acid: A Comprehensive Technical
Guide to its Molecular Structure and Bonding

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfoacetic acid

Cat. No.: B094344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sulfoacetic acid (IUPAC name: 2-sulfoacetic acid), a unique bifunctional molecule

incorporating both carboxylic and sulfonic acid moieties, presents a compelling subject for

study in organic chemistry and materials science. Its distinct acidic properties and potential for

diverse chemical transformations make it a valuable building block in various synthetic

pathways. This technical guide provides an in-depth analysis of the molecular structure,

bonding characteristics, and physicochemical properties of sulfoacetic acid. Detailed

experimental protocols for its synthesis and characterization are presented, supported by

spectroscopic data. Furthermore, this document illustrates key processes involving sulfoacetic
acid through logical workflow and reaction diagrams.

Molecular Structure and Bonding
Sulfoacetic acid (C₂H₄O₅S) is characterized by a central methylene carbon atom bonded to

both a carboxylic acid group (-COOH) and a sulfonic acid group (-SO₃H). This unique

arrangement of functional groups dictates its chemical behavior and physical properties.

The central carbon atom is sp³ hybridized, forming single covalent bonds with two hydrogen

atoms, the carboxylic carbon, and the sulfur atom of the sulfonic acid group. The carboxylic

carbon is sp² hybridized, participating in a planar arrangement with its bonded oxygen atoms.
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The sulfur atom in the sulfonic acid group is sp³ hybridized, exhibiting a tetrahedral geometry

with the three oxygen atoms and the methylene carbon.

A key feature of sulfoacetic acid's structure is the potential for intramolecular hydrogen

bonding between the acidic protons of the carboxylic and sulfonic acid groups and the oxygen

atoms of the opposing group. This internal hydrogen bonding can influence the molecule's

conformation and reactivity.

Unfortunately, a comprehensive crystallographic study providing precise experimental bond

lengths and angles for sulfoacetic acid is not readily available in the public domain. Therefore,

a detailed table of these parameters cannot be presented. Computational modeling studies

would be required to provide theoretical values for these structural properties.

Physicochemical and Spectroscopic Data
The properties of sulfoacetic acid are summarized in the tables below, providing a

comprehensive overview for researchers.

Table 1: Physicochemical Properties of Sulfoacetic Acid
Property Value Reference

IUPAC Name 2-sulfoacetic acid [1]

CAS Number 123-43-3 [2]

Molecular Formula C₂H₄O₅S [2]

Molecular Weight 140.12 g/mol [1]

Melting Point 84-86 °C [2]

Boiling Point Decomposes at 245 °C [3]

Solubility

Soluble in water, alcohol,

acetone. Insoluble in ether,

chloroform.

[4]

pKₐ₁ (Sulfonic Acid) ~ -0.38

pKₐ₂ (Carboxylic Acid) ~ 2.25
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Table 2: Spectroscopic Data for Sulfoacetic Acid
Technique

Wavenumber (cm⁻¹) /
Chemical Shift (ppm)

Assignment

FT-IR (KBr Pellet) ~3400-2500 (broad)

O-H stretching (carboxylic and

sulfonic acids, hydrogen-

bonded)

~1715
C=O stretching (carboxylic

acid)

~1250 and ~1050 S=O stretching (sulfonic acid)

¹H NMR (D₂O) ~4.2 CH₂

¹³C NMR (D₂O) ~175 C=O (carboxylic acid)

~55 CH₂

Experimental Protocols
Synthesis of Sulfoacetic Acid from Chloroacetic Acid
and Sodium Sulfite
This protocol is adapted from the method described by Stillich.[5]

Materials:

Chloroacetic acid

Sodium hydroxide

Sodium sulfite

Barium chloride

Sulfuric acid (concentrated)

Barium hydroxide
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Cation exchange resin (Dowex 50 or equivalent)

Distilled water

Procedure:

Neutralization of Chloroacetic Acid: Dissolve a known quantity of chloroacetic acid in water

and neutralize the solution with a stoichiometric amount of sodium hydroxide solution.

Sulfonation: To the neutralized solution, add a stoichiometric amount of sodium sulfite. Heat

the reaction mixture to approximately 98°C for one hour.

Precipitation of Barium Sulfoacetate: Add an excess of barium chloride solution to the

reaction mixture to precipitate barium sulfoacetate.

Purification of Barium Sulfoacetate: Filter the insoluble barium sulfoacetate and wash it with

boiling water to remove any water-soluble impurities.

Conversion to Sulfoacetic Acid (Method A: Ion Exchange):

Suspend the purified barium sulfoacetate in water and add a cation exchange resin in the

hydrogen form.

Stir the suspension to allow for the exchange of barium ions for hydrogen ions.

Filter the mixture to remove the resin and the precipitated barium salt.

Heat the resulting solution of sulfoacetic acid on a steam bath to remove any dissolved

sulfurous acid.

Conversion to Sulfoacetic Acid (Method B: Acidification):

React the purified barium sulfoacetate with a slight excess of sulfuric acid.

Filter off the precipitated barium sulfate.

Determine the excess sulfuric acid in the filtrate by titration and add a stoichiometric

amount of barium hydroxide to precipitate the excess sulfate.
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Filter the solution to obtain a purified aqueous solution of sulfoacetic acid.

Isolation: The aqueous solution of sulfoacetic acid can be concentrated under reduced

pressure to yield the crystalline product.

Diagrams
Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of sulfoacetic acid from

chloroacetic acid and sodium sulfite.
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Caption: Synthesis workflow for sulfoacetic acid.

Esterification of Sulfoacetic Acid
The following diagram illustrates the general reaction pathway for the acid-catalyzed

esterification of sulfoacetic acid with an alcohol (R-OH).
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Caption: Esterification of sulfoacetic acid.

Conclusion
Sulfoacetic acid stands as a molecule of significant interest due to its dual acidic nature and

versatile reactivity. This guide has provided a detailed overview of its molecular structure,

bonding, and physicochemical properties, supported by spectroscopic data. The included

experimental protocol for its synthesis offers a practical basis for laboratory preparation. The

logical diagrams presented serve to visually simplify the synthetic workflow and a key chemical

transformation. While a lack of publicly available crystallographic data currently prevents a

more detailed analysis of its solid-state structure, the information compiled herein provides a

robust foundation for researchers and professionals working with or exploring the applications

of sulfoacetic acid in drug development and other scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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